Cas no 2138015-19-5 ((2-chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinolin-4-yl)methanol)

• Product Name: (2-chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinolin-4-yl)methanol
• CAS No: 2138015-19-5
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 5977970
• PubChem ID: 165483142
• Update Time: 2025-05-22

(2-chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinolin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinolin-4-yl)methanol
• 2138015-19-5
• EN300-1129325

• Inchi： 1S/C12H16ClNO/c1-12(2)4-3-10-9(6-12)8(7-15)5-11(13)14-10/h5,15H,3-4,6-7H2,1-2H3
• InChI Key： CDVRATFHQRGXPP-UHFFFAOYSA-N
• SMILES： ClC1=CC(CO)=C2C(CCC(C)(C)C2)=N1

Computed Properties

• Exact Mass: 225.0920418g/mol
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 33.1Ų

Additional information on (2-chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinolin-4-yl)methanol

Compound CAS No 2138015-19-5: (2-chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinolin-4-yl)methanol

The compound with CAS No 2138015-19-5, known as (2-chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinolin-4-yl)methanol, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a quinoline derivative with a methanol group. The presence of chlorine and methyl substituents at specific positions on the quinoline ring imparts distinctive electronic and steric properties to the molecule.

Recent studies have highlighted the potential of this compound in the development of novel drug delivery systems. Researchers have found that the quinoline moiety can serve as a versatile scaffold for attaching various bioactive molecules. The methanol group at position 4 of the quinoline ring has been shown to enhance solubility in polar solvents, making it an attractive candidate for drug formulation. Moreover, the chlorine substituent at position 2 contributes to the molecule's stability under physiological conditions.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and hydrogenation reactions. The synthesis pathway has been optimized to achieve high yields and purity levels. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the structure and purity of the final product.

The application of this compound extends beyond pharmaceuticals into the realm of materials science. It has been investigated as a precursor for synthesizing advanced materials with tailored electronic properties. For instance, studies have demonstrated that derivatives of this compound can be used in the fabrication of organic semiconductors for flexible electronics.

From an environmental perspective, researchers are also exploring the biodegradability and toxicity profiles of this compound. Initial findings suggest that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further studies are required to fully understand its environmental impact.

In conclusion, CAS No 2138015-19-5 represents a promising compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and favorable properties make it a valuable tool for advancing research in drug development and materials science.